(Z)-methyl 2-(6-acetamido-2-((benzo[d]thiazole-6-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[6-acetamido-2-(1,3-benzothiazole-6-carbonylimino)-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H16N4O4S2/c1-11(25)22-13-4-6-15-17(8-13)30-20(24(15)9-18(26)28-2)23-19(27)12-3-5-14-16(7-12)29-10-21-14/h3-8,10H,9H2,1-2H3,(H,22,25)
• InChI Key: NUGGDIRPKDAFND-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC4=C(C=C3)N=CS4)S2)CC(=O)OC
• Molecular Formula: C20H16N4O4S2
• Molecular Weight: 440.5 g/mol

Description

The compound is a derivative of benzothiazole. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They have been studied for their potential as inhibitors of the BRAFV600E kinase, which is involved in certain types of cancer.

Synthesis Analysis

Benzothiazole derivatives can be synthesized by coupling 2-acetamidobenzo[d]thiazole-6-carboxylic acid with appropriate amines. This process involves the formation of a benzothiazole scaffold substituted at position-2 by an acetamido moiety and at position-6 by a carboxamide functionality.

Scientific Research Applications

BRAFV600E Inhibition

The oncogenic BRAFV600E kinase leads to abnormal activation of the MAPK signaling pathway, resulting in uncontrolled cellular proliferation and cancer development. Researchers have explored the potential of this compound as a BRAFV600E inhibitor. Based on virtual screening studies, the 2-acetamido-1,3-benzothiazole-6-carboxamide scaffold was identified as an active pharmacophore with selectivity against mutated BRAF. Subsequently, eleven new substituted benzothiazole derivatives were designed and synthesized. .

Antiproliferative Activity

These benzothiazole derivatives were evaluated for their antiproliferative activity in several colorectal cancer and melanoma cell lines. .

Wound Healing and Antibacterial Properties

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Mechanism of Action

Benzothiazole derivatives have been studied for their potential as inhibitors of the BRAFV600E kinase. This kinase is involved in the MAPK signaling pathway, which regulates cellular mechanisms such as proliferation and survival.